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Compound of Interest

Compound Name: Nonanal-d2

Cat. No.: B12362237

Introduction

Nonanal-d2, a deuterated form of the saturated aldehyde nonanal, serves as a critical tool for
researchers, scientists, and drug development professionals. Its isotopic labeling allows for
precise quantification in complex biological matrices, making it an invaluable internal standard
for mass spectrometry-based analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This
technical guide provides a comprehensive overview of the commercial sources, availability, and
key applications of Nonanal-d2, with a focus on quantitative data, experimental methodologies,
and its role in metabolic and signaling pathways.

Commercial Sources and Availability

Nonanal-d2 is available from several specialized chemical suppliers that focus on isotopically
labeled compounds and analytical standards. The availability and product specifications can
vary between suppliers. Researchers are advised to request lot-specific certificates of analysis
for detailed information on purity and isotopic enrichment.
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Molecular
. Product CAS Molecular . Stated
Supplier Weight ( .
Name Number Formula Purity
g/mol )
1335435-50- B
Smolecule Nonanal-d2 1 CoH16D20 144.25 Not specified
1335435-50-
Vulcanchem Nonanal - d2 1 CoH16D20 144.26 =>90%
MedchemExp 1335435-50- N
Nonanal-d2 CoH16D20 144.25 Not specified
ress 1
_ 1335435-50- N
InvivoChem Nonanal-d2 1 CoH16D20 Not specified >98%

Note: The information in this table is based on publicly available data from supplier websites
and may be subject to change. It is essential to confirm specifications with the supplier before

ordering.

Physicochemical Properties and Isotopic
Enrichment

The key feature of Nonanal-d2 is the substitution of two hydrogen atoms with deuterium. This
isotopic labeling results in a nominal mass increase of 2 Da compared to unlabeled nonanal,
allowing for its differentiation in mass spectrometric analysis. While specific isotopic enrichment
values should be obtained from the supplier's certificate of analysis, commercially available
deuterated standards typically have an isotopic purity of 98 atom % D or higher.[1]
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Property Value
Molecular Formula CoH16D20
Nominal Molecular Weight 144.25 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~191-192 °C (for non-deuterated nonanal)
) ~0.827 g/mL at 25 °C (for non-deuterated

Density

nonanal)[2]

Experimental Protocols

Nonanal-d2 is primarily used as an internal standard to ensure the accuracy and precision of

quantitative analytical methods. Below are detailed methodologies for its application in the

analysis of volatile aldehydes in biological samples.

Protocol 1: Quantification of Volatile Aldehydes in
Human Plasma by Headspace Solid-Phase
Microextraction (HS-SPME) GC-MS

This protocol is adapted from established methods for the analysis of volatile organic

compounds in biological fluids.[3][4]

Materials:

Carboxen/PDMS)

Human plasma samples

Nonanal-d2 internal standard solution (1 pg/mL in methanol)
0-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) derivatizing agent
20 mL headspace vials with screw caps and septa

Solid-Phase Microextraction (SPME) fiber assembly with a suitable fiber (e.g.,
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o Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
Procedure:
e Sample Preparation:
o Pipette 1 mL of human plasma into a 20 mL headspace vial.
o Add 10 pL of the 1 pg/mL Nonanal-d2 internal standard solution to the plasma.
o Add 50 pL of the PFBHA solution (10 mg/mL in water).
o Immediately cap the vial and vortex for 10 seconds.
 Incubation and Derivatization:

o Incubate the vial at 60°C for 30 minutes in a heating block or water bath to facilitate
derivatization and equilibration of the headspace.

o HS-SPME Extraction:
o Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.
e GC-MS Analysis:
o Retract the fiber and immediately inject it into the GC inlet for thermal desorption at 250°C.

o GC Conditions (example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent

Inlet Temperature: 250°C (splitless mode)

Oven Program: 50°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min

Carrier Gas: Helium at a constant flow of 1.0 mL/min

o MS Conditions (example):
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= |onization Mode: Electron lonization (El) at 70 eV

= Acquisition Mode: Selected lon Monitoring (SIM)

= Monitor characteristic ions for the derivatized nonanal and Nonanal-d2.
Data Analysis:

o Create a calibration curve by analyzing standards of known nonanal concentrations with a

fixed amount of Nonanal-d2.

e Quantify the amount of nonanal in the plasma samples by comparing the peak area ratio of
the analyte to the internal standard against the calibration curve.

Sample Preparation Analysis

1 mL Human Plasma H Spike with Nonanal-d2 }—» Add PFBHA Derivatizing Agent }—b Vortex }—P{ Incubate at 60°C }—b HS-SPME }—» GC-MS Analysis }—P{ Data Quantification |

Click to download full resolution via product page
GC-MS analysis workflow for volatile aldehydes.

Metabolic and Signaling Pathways

Nonanal is a naturally occurring saturated aldehyde that can be formed endogenously through
the peroxidation of unsaturated fatty acids.[5] Aldehydes are generally reactive and require
detoxification to prevent cellular damage.

Metabolic Fate of Nonanal

The primary metabolic pathways for aldehydes like nonanal involve oxidation and reduction
reactions, primarily catalyzed by aldehyde dehydrogenases (ALDHs) and alcohol

dehydrogenases (ADHS), respectively.

o Oxidation: The aldehyde group of nonanal can be oxidized to a carboxylic acid, forming
nonanoic acid. This is a major detoxification pathway.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12362237?utm_src=pdf-body
https://www.benchchem.com/product/b12362237?utm_src=pdf-body
https://www.benchchem.com/product/b12362237?utm_src=pdf-body-img
https://hmdb.ca/metabolites/HMDB0059835
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reduction: The aldehyde group can be reduced to a primary alcohol, yielding 1-nonanol.

o Glutathione Conjugation: Aldehydes can also be conjugated with glutathione (GSH), a key
step in their detoxification and subsequent excretion from the cell.

LDH ST
Nonanoic Acid 1-Nonanol .
(Oxidation Product) (Reduction Product) Gl Gl

Click to download full resolution via product page

Hypothetical metabolic pathways of Nonanal.

Role in Cellular Signaling

While the specific signaling roles of nonanal are not as extensively studied as those of
unsaturated aldehydes like 4-hydroxy-2-nonenal (4-HNE), saturated aldehydes are known to
participate in cellular signaling, particularly in the context of oxidative stress.

Reactive aldehydes can act as signaling molecules by forming adducts with proteins, thereby
altering their function. This can impact various signaling pathways, including:

» Nrf2/Keapl Pathway: This pathway is a primary cellular defense against oxidative stress.
Electrophilic compounds, including aldehydes, can react with Keapl, leading to the
activation of the transcription factor Nrf2 and the subsequent expression of antioxidant

enzymes.

 MAPK and NF-kB Pathways: Oxidative stress and the presence of reactive aldehydes can
activate the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB)
signaling pathways, which are involved in inflammation, cell proliferation, and apoptosis.
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Potential role of Nonanal in oxidative stress signaling.

Conclusion

Nonanal-d2 is a vital tool for researchers in various scientific disciplines. Its commercial
availability provides a reliable source for an internal standard that is essential for accurate and
precise quantification of nonanal and other volatile aldehydes in complex samples. The
experimental protocols outlined in this guide offer a starting point for developing robust
analytical methods. Furthermore, understanding the metabolic fate and potential signaling roles
of nonanal provides a broader context for its biological significance. As research into the role of
aldehydes in health and disease continues, the utility of deuterated standards like Nonanal-d2
will undoubtedly expand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Applications of
Nonanal-d2: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362237#commercial-sources-and-availability-of-
nonanal-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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